Cas no 1540980-48-0 (2-(3,4-dimethylphenyl)prop-2-en-1-amine)

2-(3,4-Dimethylphenyl)prop-2-en-1-amine is a substituted allylamine compound featuring a 3,4-dimethylphenyl group attached to a prop-2-en-1-amine backbone. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both the amine and vinyl functionalities allows for versatile chemical transformations, including nucleophilic additions and polymerization reactions. Its aromatic dimethyl substitution enhances stability while influencing electronic properties for targeted applications. The compound is typically handled under controlled conditions due to its reactive nature, ensuring optimal purity and performance in synthetic processes.
2-(3,4-dimethylphenyl)prop-2-en-1-amine structure
1540980-48-0 structure
Product Name:2-(3,4-dimethylphenyl)prop-2-en-1-amine
CAS No:1540980-48-0
MF:C11H15N
MW:161.243502855301
CID:6090387
PubChem ID:82502804
Update Time:2025-05-20

2-(3,4-dimethylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-dimethylphenyl)prop-2-en-1-amine
    • 1540980-48-0
    • EN300-1766771
    • Inchi: 1S/C11H15N/c1-8-4-5-11(6-9(8)2)10(3)7-12/h4-6H,3,7,12H2,1-2H3
    • InChI Key: LWASIOJGCYAQMF-UHFFFAOYSA-N
    • SMILES: NCC(=C)C1C=CC(C)=C(C)C=1

Computed Properties

  • Exact Mass: 161.120449483g/mol
  • Monoisotopic Mass: 161.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26Ų

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Additional information on 2-(3,4-dimethylphenyl)prop-2-en-1-amine

Comprehensive Overview of 2-(3,4-dimethylphenyl)prop-2-en-1-amine (CAS No. 1540980-48-0): Properties, Applications, and Industry Insights

The chemical compound 2-(3,4-dimethylphenyl)prop-2-en-1-amine (CAS No. 1540980-48-0) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This amine derivative features a unique 3,4-dimethylphenyl group attached to a prop-2-en-1-amine backbone, making it a valuable intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "synthesis of 2-(3,4-dimethylphenyl)prop-2-en-1-amine", "CAS 1540980-48-0 uses", and "amine derivatives in drug discovery", reflecting its growing relevance.

One of the key reasons behind the popularity of 2-(3,4-dimethylphenyl)prop-2-en-1-amine is its role in medicinal chemistry. The compound's structural motif is often explored for designing bioactive molecules, particularly in central nervous system (CNS) drug development. Recent studies highlight its potential as a precursor for neuroprotective agents, aligning with the rising demand for treatments targeting neurodegenerative diseases like Alzheimer's and Parkinson's. Searches for "amine-based CNS drugs" and "1540980-48-0 pharmacological properties" underscore this trend.

Beyond pharmaceuticals, CAS No. 1540980-48-0 finds utility in agrochemical formulations. Its amine functionality enables the creation of crop protection agents with enhanced efficacy against pests and fungi. With the global push toward sustainable agriculture, queries such as "green chemistry amines" and "eco-friendly agrochemical intermediates" have surged, positioning this compound as a candidate for low-environmental-impact solutions.

The material science sector also benefits from 2-(3,4-dimethylphenyl)prop-2-en-1-amine, particularly in polymer chemistry. Its vinyl group allows for polymerization reactions, yielding high-performance resins and coatings. Industry forums frequently discuss "amine monomers for advanced materials" and "CAS 1540980-48-0 in polymer synthesis", reflecting its niche applications in electronics and automotive coatings.

From a synthetic chemistry perspective, the preparation of 1540980-48-0 involves catalytic amination or reductive amination protocols, topics often searched alongside "optimizing amine yields". Innovations in flow chemistry and catalyst design have further streamlined its production, reducing waste and improving scalability—a critical factor for manufacturers addressing circular economy principles.

Regulatory and safety profiles of 2-(3,4-dimethylphenyl)prop-2-en-1-amine are equally pertinent. While not classified as hazardous under major guidelines, proper handling protocols for amine compounds remain a frequent query (e.g., "amine storage best practices"). Recent advancements in biodegradable amines also align with ESG (Environmental, Social, and Governance) metrics, a hotspot for corporate sustainability reports.

In conclusion, CAS No. 1540980-48-0 exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted roles—from drug discovery to sustainable materials—resonate with global trends like precision medicine and green manufacturing. For researchers, staying updated on "emerging amine applications" or "1540980-48-0 patent landscape" is essential to leverage its full potential.

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